In this paper, a levitation pendulum composed of high temperature superconducting (HTS) bulk and rotating permanent magnet guideway (PMG) is constructed to simulate some running states of HTS maglev train when it is running relative to the magnetic track. The dynamic characteristics of the pendulum under different levitation height, running speed and magnetic flux relaxation are studied. The pendulum is found in a quasi-periodic vibration state as it runs at a low speed but gradually evolves from quasi-periodic state to chaotic state through period-doubling bifurcation with increasing the speed. In addition to the running speed, the levitation height also has a significant impact on the dynamic characteristics of the pendulum: the larger the levitation height, the lower the running speed required for the pendulum to enter the chaotic state. What is particularly striking is that according to the spectrum analysis, the factors that cause the magnetic levitation pendulum to enter the chaotic state, besides the external field drive, the magnetic flux movement inside the superconductor is another important factor, and there is no correlation between the chaotic spectrum caused by the magnetic flux movement and the external field drive frequency.

Amorphous Eu0.8Au0.2 alloy was prepared by liquid quenching with the piston-and-anvil technique. The magnetic properties were identified by exploiting the magnetization data. The magnetocaloric effect was evaluated by calculating the magnetic entropy changes (–∆SM) from the magnetization data sets measured at various temperatures and applied magnetic fields. From the Arrott plots, it is found that the amorphous alloy exhibits a second-order magnetic transition from ferromagnetic to paramagnetic state at the Curie temperature TC = 80 K. The magnetic entropy change − ∆SM in the amorphous Eu0.8Au0.2 alloy is found to be 4.60 J/K.kg under a magnetic field of 0–4 T with a large relative cooling power of 663.70 J/kg. In addition, a phenomenological model based on a theoretical evaluation of the magnetocaloric effect was presented. The experimental results were found to be in good agreement with the theoretical predictions.

The structural, magnetic, and magnetocaloric properties of La0.7Sr0.3-xLixMnO3 (0 ≤ x ≤ 0.15) samples have been investigated. All our samples were synthesized using the sol–gel technique at low temperature. The Rietveld refinement of the X-ray powder diffraction shows that the La0.7Sr0.3-xLixMnO3 compounds crystallize in a rhombohedral system with \(R\overline{3} c\) space group. Magnetization measurements versus temperature showed that all our investigated samples display a paramagnetic-ferromagnetic transition with decreasing temperature. The Curie temperature, TC, decreases with increasing Li content from 365 K for x = 0 to 194.4 K for x = 0.15. The maximum of the magnetic entropy change, \(\left| {\Delta S_{M}^{Max} } \right|\), under an applied magnetic field change of 2 T is found to be 1.97, 1.05, 1.07, and 1 J kg−1 K−1 for x = 0, 0.05, 0.1, and 0.15 respectively. The relative cooling power reaches 82.1, 80.6, 83.2, and 102.5 Jkg−1 for x = 0, 0.05, 0.1, and 0.15, respectively, under the same magnetic field change of 2 T.

High mobility and the absence of the skyrmion Hall effect are demonstrated in a magnetic skyrmionium, which consists of two skyrmions with opposite topological charges. Despite these advantages, material defects have the potential to alter the skyrmionium’s dynamics. In this report, we investigate the motion of a skyrmionium driven by a current on a racetrack containing an engineered cylindrical defect. Our model demonstrates three possible outcomes of the interaction between the skyrmionium and the defect, depending on the applied current density: pinning, transformation, and transmission. Pinning takes place when the driving force generated by the current is inadequate to counteract the repulsive force at the defect boundary, causing the skyrmionium to become entrapped. Transformation happens inside the defect, where the skyrmionium might convert into a skyrmion due to the higher effective field resulting from the change in film thickness. Transmission takes place when the force exerted by the applied current significantly exceeds the repulsive force at the defect boundary, leading to minimal impact on the skyrmionium motion. These results offer significant understanding of skyrmionium behavior when interacting with engineered defects and present potential implications for the development of novel skyrmionic devices.

The calcination temperature effects on structural, magnetic, morphological, electrical, and dielectric properties for Mg0.6Co0.2Cu0.2FeCrO4 spinel ferrites have been investigated in this work. The samples (abbreviated as S900 and S1100) were prepared by the sol-gel route and calcined at two different temperatures (900 °C and 1100 °C). The thermogravimetric analysis was used to investigate the weight loss versus temperature and the formation of the spinel phases. The cation distributions were estimated for the samples using experimental XRD patterns based on the Rietveld refinement of the atomic occupancy values. With increasing calcination temperature, unit cell parameters and average crystallite size show an increasing trend. From the magnetic hysteresis loops, low coercive fields were obtained, making Mg0.6Co0.2Cu0.2FeCrO4 ferrites suitable candidates for soft magnetic devices. Nyquist-diagrams modeling shows that the conduction process in the samples is governed by the effect of grain and grain boundary contributions. Impedance and modulus curves show a dielectric relaxation phenomenon in the samples with non-Debye nature. The samples show electrical insulating (I)-semiconducting (S) transitions at TIS = 360 K for S900 and TIS = 400 K for S1100. Both NSPT and CBH models were used to explain the sample conduction process. Due to the increase in crystallite size with increasing calcination temperatures, activation energies decrease from 0.279 to 0.211 eV for S900 and S1100, respectively. In addition, the synthesized materials exhibit low dielectric constants and dielectric losses at higher frequencies as well as high electrical resistivity. These properties make Mg0.6Co0.2Cu0.2FeCrO4 samples suitable candidates for high-frequency applications and microwave absorption devices.

In this paper, we have studied the critical behavior at the paramagnetic ferromagnetic (PM-FM) phase transition (PT) in GdTbHoErLa (GTHEL) alloy. Near the PM-FM PT, the usefulness of the Landau theory leads to generate isothermal magnetizations \(\mathrm{M}(\mathrm{H},\mathrm{T})\). Through an iterative program based on the Kouvel–Fisher method, the critical exponents have been optimized. They were found to be \(\gamma =1.04\) and \(\beta =0.82\). Thus, the exponent at the Curie temperature \(\delta\) was estimated to be \(2.27\). Moreover, the critical parameters are unambiguous and reasonable, but they are not matching with the conventional universality classes.

Using the Monte Carlo method, we have examined in detail the thermal and magnetic properties of a ferrimagnetic mixed-spin (3/2, 5/2) hexagonal Ising nanowire with a core-shell structure. Under the effects of single-ion anisotropy and exchange couplings, we examined different magnetic properties such as partial and total magnetization, susceptibility, specific heat, and phase diagrams. Our particular results show that the system exhibits the second-order phase transitions as well as the compensation points for certain conditions. Moreover, the multiple hysteresis loops with various shapes and step effects have been detected. These important phenomena are compared with previous theoretical and experimental studies.

MnCoSi and MnCoSiB0.5 alloys were obtained by melt-spinning technique in order to attain polycrystalline microstructures with average grain sizes well below 10 microns. Phase distribution studied by X-ray analysis indicated single-phase materials with orthorhombic structure and TiNiSi-type crystal symmetry. Chemical homogeneity was verified by means of scanning electron microscopy, whereas magnetic behavior corresponded to soft magnetic materials with coercivity values lower than 20 Oe and saturation magnetization of 80 emu/g. Magnetocaloric response of these MnCoSiB alloys was characterized by a maximum magnetic entropy change of 1.0 J/kg K (for a magnetic field variation of 2.0 Tesla) and attractive refrigerant capacity over 100 J/kg, which represents a significant enhancement respect to equivalent MnCoGe alloys.

In the epoch of semiconductor technology, the design and development of doped semiconductor systems for spintronics and optoelectronics have allured hefty curiosity due to their modern physical characteristics. In this context, we report the chemical synthesis and tunable optical as well as magnetic properties of Zn0.99-xErxCr0.01S nanoparticles for the first time. Comprehensive structural studies proposed the effectual substitution of erbium and chromium ions into the parent matrix instead of Zn cation. A trivial spherical shaped cubic nanoparticle observed from the TEM micrographs. The erbium characteristic bands in the co-doped samples confirm the effectual incorporation of erbium co-doping in the ZnS matrix. The optical bandgap of the ZnS increased after chromium doing, and then, it decreased for erbium co-doping samples. The ferromagnetic feature of the ZnS:Cr nanoparticles significantly improved with respect to the Er co-doping concentration. The motto of the present investigation was to create the ferromagnetism in ZnS:Cr system and enrich that ferromagnetism via erbium co-doping. The plausible causes behind the enhanced ferromagnetism discussed in the results and discussion part.

The time-dependent Ginzburg–Landau equations (TDGL) for a type-II superconducting film containing columnar defects are solved by the finite difference method. The effect of the number of defects on the flux dynamics inside the superconducting film is discussed. The effect of the Ginzburg–Landau parameter \(\kappa\) on the vorticity of superconducting films with columnar defects is also analyzed. The results show that the formation of vortices is affected when the superconductor contains columnar defects. In addition, the defects and the Ginzburg–Landau parameter \(\kappa\) also affect the maximum magnitude of the order parameter and the number of defects. Finally, we discuss the relationship between the magnetization of superconducting films with columnar defects and the external magnetic field.